Cas no 7464-19-9 ( )

• Product Name: &nbsp
• CAS No: 7464-19-9
• MF: C₉H₈N₂O₃S₂
• MW: 256.301419258118
• CID: 979605
• PubChem ID: 345649
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(4-isothiocyanatophenyl)sulfonylacetamide
• DTXSID30323219
• NSC-403377
• NSC403377
• 7464-19-9
• SCHEMBL4098746
• NSC 403377
•  

• Inchi： 1S/C9H8N2O3S2/c1-7(12)11-16(13,14)9-4-2-8(3-5-9)10-6-15/h2-5H,1H3,(H,11,12)
• InChI Key： NTJKNPVCRHHCTE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N=C=S)(NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 255.99774
• Monoisotopic Mass: 255.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.39
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.628
• PSA: 75.6